molecular formula C9H8FNO2 B8734115 2-Fluoro-3,4-dimethoxybenzonitrile

2-Fluoro-3,4-dimethoxybenzonitrile

Cat. No.: B8734115
M. Wt: 181.16 g/mol
InChI Key: WQKRKQDDAUESPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-3,4-dimethoxybenzonitrile is a useful research compound. Its molecular formula is C9H8FNO2 and its molecular weight is 181.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H8FNO2

Molecular Weight

181.16 g/mol

IUPAC Name

2-fluoro-3,4-dimethoxybenzonitrile

InChI

InChI=1S/C9H8FNO2/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-4H,1-2H3

InChI Key

WQKRKQDDAUESPS-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C=C1)C#N)F)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.4 g of 2-fluoro-3,4-dimethoxybenzaldehyde and 1.83 g of hydroxylamine hydrochloride are heated under reflux for 5 hours together with 30 ml of ethanol. The reaction mixture is subsequently evaporated and the residue, dried in a high vacuum at 23°, is introduced into 40 ml of phosphorus oxychloride. After stirring at 23° for 2.5 hours the reaction mixture is evaporated, the residue is treated with ice-water, the precipitate which thereby forms is filtered off, washed with water, taken up in methylene chloride, the methylene chloride solution is dried over sodium sulfate and evaporated. By recrystallization of the residue from methylene chloride/hexane there is obtained 2-fluoro-3,4-dimethoxybenzonitrile of m.p. 64°-65°.
Quantity
4.4 g
Type
reactant
Reaction Step One
Quantity
1.83 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step Two

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